Cas no 80110-35-6 (Methyl 3-aminoadamantane-1-carboxylate Hydrochloride)

• Product Name: Methyl 3-aminoadamantane-1-carboxylate Hydrochloride
• CAS No: 80110-35-6
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• MDL: MFCD01826591
• CID: 1803218
• PubChem ID: 67306764
• Update Time: 2025-08-04

Methyl 3-aminoadamantane-1-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminoadamantane-1-carboxylate hydrochloride
• hydrochloride
• methyl 3-aminoadamantane-1-carboxylate
• 3-Aminoadamantane-1-carboxylic acid methyl ester hydrochloride
• methyl 3-aminoadamantane-1-carboxylate;hydrochloride
• VU0024117-2
• methyl 3-amino-1-adamantanecarboxylate hydrochloride
• 3-amino-adamantane-1-carboxylic acid methyl ester HCl salt
• 3-amino-adamantane-1-carboxylic acid methyl ester hydrochloride
• GMXYKQPNBFHSEJ-UHFFFAOYSA-N
• Methyl3-aminoadamantane-1-carboxylateHydrochloride
• Z2889975171
• CHEMBL3343845
• F0035-0251
• F98215
• SR-01000213434-1
• SCHEMBL1578926
• AKOS026676817
• EN300-297419
• 80110-35-6
• SR-01000213434
• Methyl 3-aminoadamantane-1-carboxylate Hydrochloride

• MDL： MFCD01826591
• Inchi： 1S/C12H19NO2.ClH/c1-15-10(14)11-3-8-2-9(4-11)6-12(13,5-8)7-11;/h8-9H,2-7,13H2,1H3;1H
• InChI Key： GMXYKQPNBFHSEJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C12CC3CC(CC(C3)(C1)N)C2)=O

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-aminoadamantane-1-carboxylate Hydrochloride

Methyl 3-Aminoadamantane-1-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 3-Aminoadamantane-1-Carboxylate Hydrochloride, with the CAS number 80110-35-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Methyl 3-Aminoadamantane-1-Carboxylate HCl, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of Methyl 3-Aminoadamantane-1-Carboxylate Hydrochloride is characterized by an adamantane framework, which is a diamondoid structure known for its high stability and rigidity. The adamantane moiety is substituted with a methyl group at position 1 and an amino group at position 3, forming a carboxylate hydrochloride salt. This structure contributes to its distinctive chemical properties, including high melting point and excellent thermal stability.

Recent studies have highlighted the potential of Methyl 3-Aminoadamantane-1-Carboxylate Hydrochloride in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of drug delivery systems and targeted therapies. The compound's ability to form stable salts and its compatibility with various synthetic routes make it a valuable intermediate in organic synthesis.

In terms of synthesis, Methyl 3-Aminoadamantane-1-Carboxylate Hydrochloride can be prepared through a variety of methods, including nucleophilic substitution and acid-base reactions. The choice of synthetic pathway depends on the starting materials and desired purity levels. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

The applications of Methyl 3-Aminoadamantane-1-Carboxylate Hydrochloride extend beyond pharmaceuticals into materials science. Its rigid structure and high thermal stability make it an attractive candidate for use in advanced materials such as polymers, coatings, and lubricants. Researchers are actively investigating its potential as a building block for self-healing materials and high-performance composites.

From a pharmacological perspective, Methyl 3-Aminoadamantane-1-Carboxylate Hydrochloride has shown promise in preclinical studies as a modulator of ion channels and receptors. Its ability to interact with biological systems without causing significant toxicity has positioned it as a lead compound for drug discovery efforts targeting neurological disorders and inflammatory conditions.

In conclusion, Methyl 3-Aminoadamantane-1-Carboxylate Hydrochloride (CAS No. 80110-35-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, underscore its importance as a key player in modern chemistry and pharmacology.